Cas no 1000339-72-9 (2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol)

• Product Name: 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol
• CAS No: 1000339-72-9
• MF: C₆H₆F₃NOS
• MW: 197.178150653839
• MDL: MFCD09264553
• CID: 2618887
• PubChem ID: 26598111
• Update Time: 2025-10-31

2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanol
• 5-(Hydroxymethyl)-2-methyl-4-(trifluoromethyl)-1,3-thiazole
• 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol
• 5-Hydroxymethyl-2-methyl-4-(trifluoromethyl)-1,3-thiazole
• 1000339-72-9
• DTXSID30650214
• MFCD09264553
• UUAQJWNNEXFILD-UHFFFAOYSA-N
• Furo[3,4-c]pyridine, 1,3-dihydro-6-methyl-1,7-bis(trimethylsiloxy)-
• (2-Methyl-4-trifluoromethyl-thiazol-5-yl)-methanol
• CS-0120129
• (2-Methyl-4-(trifluoromethyl)thiazol-5-yl)methanol
• 14857-19-3
• AKOS006281449
• EN300-129546
• SCHEMBL14347790
• 5-hydroxymethyl-2-methyl-4-trifluoromethyl-1,3-thiazole
• AS-5837

• MDL： MFCD09264553
• Inchi： 1S/C6H6F3NOS/c1-3-10-5(6(7,8)9)4(2-11)12-3/h11H,2H2,1H3
• InChI Key： UUAQJWNNEXFILD-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C(F)(F)F)=C1CO

Computed Properties

• Exact Mass: 197.01221947Da
• Monoisotopic Mass: 197.01221947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Melting Point: 83-85

2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol

Introduction to 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol (CAS No. 1000339-72-9)

2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol, also known by its CAS number 1000339-72-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a trifluoromethyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical formula of 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol is C₈H₇F₃NOS, and it has a molecular weight of approximately 216.19 g/mol. The presence of the trifluoromethyl group imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

In recent years, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol has been the subject of several studies aimed at exploring its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The thiazole ring in 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol is known for its ability to form stable complexes with metal ions, which can be leveraged in the design of metal-based drugs. This property has led to investigations into its potential as a metal chelator in the treatment of neurodegenerative diseases. A recent study published in the Journal of Inorganic Biochemistry demonstrated that compounds containing this thiazole moiety could effectively chelate iron and copper ions, which are implicated in the pathogenesis of Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol has also been explored for its utility as a building block in organic synthesis. Its versatile reactivity and functional groups make it an attractive starting material for the synthesis of complex organic molecules. For example, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the synthesis of novel fluorinated materials with applications in materials science and electronics.

The synthesis of 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol typically involves multistep reactions that include the formation of the thiazole ring and the introduction of the trifluoromethyl group. A commonly used synthetic route involves the condensation of 2-methylthioacetic acid with 4-trifluoromethylbenzaldehyde followed by cyclization and reduction steps. This synthetic pathway has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol, such as its melting point (78°C) and boiling point (165°C), are important considerations for its handling and storage. The compound is generally stable under standard laboratory conditions but should be stored away from strong oxidizing agents to prevent degradation.

In terms of safety and environmental impact, 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol is classified as a non-hazardous chemical according to current regulatory guidelines. However, standard precautions should be taken when handling this compound to ensure worker safety and environmental protection.

The future prospects for 2-methyl-4-(trifluoromethyl)-1,3-thiazol-5-ylmethanol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As advances in synthetic methods and analytical techniques improve our understanding of its properties and behavior, it is likely that this compound will play an increasingly important role in various scientific disciplines.